2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C18H15N3O2S/c22-16-11-12-19-18(20-16)24-13-17(23)21(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-12H,13H2,(H,19,20,22)
• InChI Key: RDDHHXSPOIDKLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CSC3=NC=CC(=O)N3
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide, also known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPA belongs to the class of thiosemicarbazones, which are compounds that have been shown to possess a wide range of biological activities.

Scientific Research Applications

2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is the development of new drugs for the treatment of cancer. This compound has been shown to possess potent anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has also been studied for its potential applications in the treatment of viral infections, such as hepatitis C and HIV.

Mechanism of Action

The mechanism of action of 2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide is not fully understood. However, it has been proposed that this compound exerts its anti-cancer activity by inhibiting the activity of ribonucleotide reductase, an enzyme that is involved in the synthesis of DNA. This inhibition leads to a decrease in the level of deoxyribonucleotides, which are essential building blocks for DNA synthesis. As a result, cancer cells are unable to replicate and eventually undergo apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to possess several biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. These properties make this compound a promising compound for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. In addition, this compound has been shown to possess potent biological activity at low concentrations, which makes it an attractive compound for drug development. However, this compound also has some limitations. It is a relatively new compound that has not been extensively studied in vivo. Therefore, its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of 2-[(6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diphenylacetamide. One of the most promising areas of research is the development of new drugs for the treatment of cancer. This compound has shown potent anti-cancer activity in vitro, and further studies are needed to evaluate its efficacy in vivo. In addition, this compound has also been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties, which make it a promising compound for the treatment of various diseases. Further studies are needed to determine the safety and efficacy of this compound in humans, and to identify the molecular targets and mechanisms of action of this compound.